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Compound of Interest

Compound Name: Brucine sulfate heptahydrate

CAS No.: 60583-39-3

Cat. No.: B1591630

Get Quote

To understand the necessity of our disposal protocols, one must understand the causality of

brucine toxicity. Brucine sulfate is readily absorbed through mucous membranes, inhalation of

fine dust, and the gastrointestinal tract. Once in the systemic circulation, it crosses the blood-

brain barrier and acts as a potent competitive antagonist at inhibitory glycine receptors in the

spinal cord [2].

By blocking these receptors, brucine removes the inhibitory "brakes" on motor neurons, leading

to unchecked excitatory signaling. Because even milligram quantities can induce severe

hyperreflexia, convulsions, and terminal respiratory paralysis, all handling and disposal must

prioritize the absolute prevention of aerosolization and dermal contact.
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Brucine sulfate toxicity mechanism via glycine receptor antagonism.
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Regulatory Classification & Logistical Data
Though the base alkaloid brucine is explicitly listed as an EPA P-listed acute hazardous waste

(P018), its sulfate salt must be managed with equivalent stringency under RCRA regulations

due to its characteristic toxicity [4].

Parameter Specification

Chemical Name Brucine sulfate heptahydrate

CAS Number 60583-39-3

Hazard Class 6.1 (Toxic Substances)

UN Number UN 1544 (Alkaloid salts, solid, n.o.s.)

EPA Waste Code
Managed as RCRA Acute Hazardous Waste

(Analogous to P018)

Chemical Incompatibilities
Strong oxidizing agents (Risk of toxic NOx/SOx

gas release)

Step-by-Step Disposal Protocols
The following workflows establish a self-validating system: each step inherently prevents the

failure modes (aerosolization, chemical incompatibility, environmental release) of the previous

step.

Phase 1: Pre-Disposal Preparation & PPE
Causality: Brucine sulfate heptahydrate is a fine powder that easily aerosolizes. Standard

ambient handling can create a lethal, invisible dust cloud.

Step 1: Don appropriate PPE. This includes a NIOSH-approved N95 or P100 particulate

respirator, double nitrile gloves, tight-fitting safety goggles, and a disposable Tyvek lab coat

[1, 2].

Step 2: Ensure all disposal operations occur within a certified Class II Biological Safety

Cabinet (BSC) or a dedicated chemical fume hood to maintain negative pressure and

capture fugitive dust [3].
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Phase 2: Solid Waste Containment
Causality: Solid waste (powders, contaminated weighing boats, and PPE) must be physically

isolated in shatter-proof containment to prevent cross-contamination during transit.

Step 1: Collect residual solid brucine sulfate and any contaminated consumables using anti-

static tools.

Step 2: Place the materials into a primary, chemically compatible, shatter-resistant container

(e.g., High-Density Polyethylene, HDPE).

Step 3: Seal the primary container and place it inside a secondary containment bag (double-

bagging).

Step 4: Affix a GHS-compliant label clearly identifying the contents as "UN 1544, Alkaloid

salts, solid, n.o.s. (Brucine sulfate heptahydrate), Toxic, Class 6.1" [1].

Phase 3: Liquid Waste Management
Causality: Brucine sulfate is slightly soluble in water. Pouring it down the drain violates

federal regulations and introduces persistent toxins to aquatic ecosystems [3].

Step 1: Segregate aqueous or solvent-based brucine liquid waste away from strong oxidizers

(e.g., nitric acid, peroxides). Mixing these can cause exothermic decomposition and the

release of toxic nitrogen oxides (NOx) or sulfur oxides (SOx) [3].

Step 2: Transfer the liquid into a designated, clearly labeled HDPE liquid waste carboy. Do

not fill beyond 80% capacity to allow for vapor expansion.

Step 3: Store the carboy in a locked, ventilated hazardous waste cabinet until pickup [2].

Phase 4: Spill Response & Decontamination
Causality: Chemical neutralization (e.g., using bleach) is strictly contraindicated because the

oxidative degradation of complex alkaloids can yield unpredictable, highly toxic byproducts

[3]. Physical removal is the only safe method.

Step 1: Evacuate the immediate area and allow any aerosolized dust to settle.
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Step 2: Lightly dampen the spilled powder with water using a spray bottle. Why? This binds

the fine particulates, completely eliminating the risk of inhalation during cleanup [2].

Step 3: Wipe up the dampened material using absorbent pads. Do not sweep or use a

standard vacuum, as this will immediately aerosolize the toxin.

Step 4: Dispose of all cleanup wipes as Class 6.1 solid hazardous waste.
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Step-by-step segregation and disposal workflow for brucine sulfate waste.
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Final Destruction
All brucine sulfate waste must be transferred to a licensed RCRA hazardous waste contractor.

The mandatory destruction method is high-temperature chemical incineration (>1000°C)

equipped with an afterburner and an alkaline scrubber [1]. This extreme thermal environment is

required to completely break down the alkaloid's complex multi-ring structure, while the

scrubber neutralizes the resulting hazardous sulfur and nitrogen oxide gases before they can

be released into the atmosphere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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